Cas no 1437481-06-5 (2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one)
2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one
- Pyrido[3,4-d]pyrimidin-4(3H)-one, 2-cyclopropyl-
- 2-cyclopropylpyrido[3,4-d]pyrimidin-4-ol
- 2-Cyclopropylpyrido[3,4-d]pyrimidin-4(3H)-one
-
- Inchi: 1S/C10H9N3O/c14-10-7-3-4-11-5-8(7)12-9(13-10)6-1-2-6/h3-6H,1-2H2,(H,12,13,14)
- InChI Key: MIROUNZZIPJAEC-UHFFFAOYSA-N
- SMILES: C1(C2CC2)NC(=O)C2C=CN=CC=2N=1
2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504603-1g |
2-Cyclopropylpyrido[3,4-d]pyrimidin-4(3H)-one |
1437481-06-5 | 97% | 1g |
$564 | 2023-01-16 |
2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one
Exploring the Versatile Applications of 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1437481-06-5) in Modern Research
The compound 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1437481-06-5) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic molecule, characterized by its unique pyrido[3,4-d]pyrimidin-4-one core and cyclopropyl substituent, exhibits promising potential in drug discovery and development. Researchers are increasingly focusing on this scaffold due to its ability to interact with various biological targets, making it a valuable candidate for therapeutic applications.
One of the key reasons behind the growing interest in 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one is its structural similarity to purine bases, which allows it to mimic natural substrates in enzymatic reactions. This property has led to its exploration as a potential inhibitor for kinases and other enzymes involved in signal transduction pathways. Recent studies have highlighted its role in modulating cellular processes, particularly in the context of cancer research and inflammatory diseases, two of the most searched topics in biomedical sciences today.
The synthesis of 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one involves sophisticated organic chemistry techniques, often requiring multi-step reactions to achieve high purity and yield. Chemists have developed various synthetic routes to optimize the production of this compound, with a focus on green chemistry principles to minimize environmental impact. This aligns with the current trend of sustainable chemistry, a topic frequently searched by professionals in the field.
In addition to its pharmaceutical applications, 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one has shown potential in material science. Its rigid, planar structure and ability to form hydrogen bonds make it an interesting candidate for the design of organic electronic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, addressing the growing demand for advanced materials in technology.
The market for 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one is expected to expand as more studies validate its applications. Pharmaceutical companies and research institutions are actively sourcing this compound for their projects, driving its commercial availability. Suppliers are now offering high-purity 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one with detailed analytical data, catering to the stringent requirements of modern research.
For researchers working with 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from light and moisture, to ensure its longevity. These precautions are particularly important for long-term studies, where compound integrity is crucial for reproducible results.
As the scientific community continues to explore the potential of 2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one, new applications are likely to emerge. Its versatility and unique chemical properties position it as a valuable tool in both drug discovery and material science. With ongoing research and development, this compound may soon play a pivotal role in addressing some of the most pressing challenges in modern science and technology.
1437481-06-5 (2-Cyclopropyl-3H-pyrido[3,4-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)